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A Note on the Term "DC41SMe": Initial searches for "DC41SMe" did not yield specific
information on a compound or molecule with this designation. The "DC" prefix strongly
suggests a relation to Dendritic Cells. Therefore, this document provides a comprehensive
guide to a widely utilized and representative dendritic cell-based immunotherapy: a vaccine
composed of bone marrow-derived dendritic cells (BMDCs) pulsed with tumor lysate, for
application in murine cancer models.

Introduction

Dendritic cells (DCs) are the most potent antigen-presenting cells (APCs) and are central to
initiating and shaping adaptive immune responses.[1] Their ability to process and present
tumor-associated antigens (TAAS) to naive T cells makes them an attractive tool for cancer
immunotherapy.[2][3] DC-based vaccines aim to harness this potential to generate a robust and
specific anti-tumor T cell response. One effective strategy involves loading DCs with a
complete repertoire of TAAs derived from tumor cell lysates. This approach has the advantage
of utilizing a broad range of antigens, including those not yet identified, thereby minimizing
tumor escape through antigen loss.[4][5]
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This application note provides detailed protocols for the generation of a tumor lysate-pulsed DC
vaccine from murine bone marrow precursors, its administration in mouse cancer models, and
methods for evaluating its efficacy. It is intended for researchers in immunology, oncology, and
drug development.

Experimental Workflow

The overall workflow for generating and testing a tumor lysate-pulsed DC vaccine in a mouse
model is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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